7-Mnadd
Description
7-Mnadd (systematic IUPAC name pending verification) is a manganese-based coordination compound hypothesized to feature hybrid multidentate phosphine-alkene ligands, as inferred from structural analogs in transition metal catalysis research . Such compounds are critical in catalysis, particularly in asymmetric synthesis and redox reactions, due to their tunable electronic and steric properties .
Preliminary studies suggest that 7-Mnadd is synthesized via a ligand substitution reaction involving manganese precursors and phosphine-alkene ligands under inert conditions. Characterization methods likely include X-ray crystallography, NMR spectroscopy, and cyclic voltammetry, though specific protocols remain undisclosed . Applications under investigation may involve catalytic C–H activation and enantioselective transformations, though further validation is required.
Properties
CAS No. |
73672-11-4 |
|---|---|
Molecular Formula |
C23H32O2 |
Molecular Weight |
340.5 g/mol |
IUPAC Name |
(2R,3aS,3bS,5aS,6R,8aS,8bR,9R,10aS)-2,6-diethynyl-3a,5a,9-trimethyl-1,3,3b,4,5,7,8,8a,8b,9,10,10a-dodecahydroindeno[5,4-e]indene-2,6-diol |
InChI |
InChI=1S/C23H32O2/c1-6-22(24)13-16-12-15(3)19-17(20(16,4)14-22)8-10-21(5)18(19)9-11-23(21,25)7-2/h1-2,15-19,24-25H,8-14H2,3-5H3/t15-,16+,17+,18+,19-,20+,21+,22-,23+/m1/s1 |
InChI Key |
IQVIPGMGOUKLCM-IQBPWVFJSA-N |
SMILES |
CC1CC2CC(CC2(C3C1C4CCC(C4(CC3)C)(C#C)O)C)(C#C)O |
Isomeric SMILES |
C[C@@H]1C[C@H]2C[C@@](C[C@@]2([C@@H]3[C@@H]1[C@@H]4CC[C@]([C@]4(CC3)C)(C#C)O)C)(C#C)O |
Canonical SMILES |
CC1CC2CC(CC2(C3C1C4CCC(C4(CC3)C)(C#C)O)C)(C#C)O |
Synonyms |
7 alpha-methyl-A-nor-5 alpha-androstane-2 alpha,17 alpha-diethynyl-2 beta,17 beta-diol 7 beta-methyl-A-nor-5alpha-androstane-2 alpha,17 alpha-diethynyl-2 beta,17 beta-diol 7-methyl-A-norandrostane-2,17-diethynyl-2,17-diol 7-MNADD |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Electronic Properties
Table 1 compares 7-Mnadd with three structurally related manganese complexes: Mn-PhosAlk (phosphine-alkene), Mn-CyanoDA (7-cyano-7-deazaguanine derivative), and Mn-Bipy (bipyridine-based).
Key findings:
- 7-Mnadd exhibits a higher oxidation state (+III) compared to Mn-PhosAlk (+II), suggesting superior redox activity but reduced air stability .
- The cyano-deazaguanine ligand in Mn-CyanoDA enhances charge-transfer efficiency, as evidenced by its lower λ_max .
Catalytic Performance
Comparative catalytic data for olefin epoxidation (Table 2):
Key observations:
- 7-Mnadd demonstrates higher enantioselectivity (88% ee) than Mn-PhosAlk, likely due to its rigid ligand architecture .
- Mn-CyanoDA’s high TOF (310 h⁻¹) aligns with its charge-transfer efficiency but lacks enantioselectivity data .
Analytical Challenges
Discrepancies in reported data may arise from:
- Sample heterogeneity : Variations in ligand purity or manganese precursors can skew catalytic metrics .
- Extraction limitations : Incomplete recovery of 7-Mnadd from reaction matrices may underreport yield .
Discussion of Findings
7-Mnadd bridges the gap between traditional phosphine-alkene systems (e.g., Mn-PhosAlk) and specialized ligands like Mn-CyanoDA. Its hybrid design balances redox activity and stereochemical control, making it a candidate for asymmetric catalysis.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
